Cas no 197245-31-1 (N-Bsmoc-L-asparagine)

N-Bsmoc-L-asparagine is a synthetic amino acid derivative, featuring a benzyl succinimide (Bsmoc) protecting group. This compound is advantageous for its ease of synthesis and high purity, making it ideal for peptide synthesis and research applications. Its structural integrity and stability contribute to the reliability of peptide sequences, ensuring consistent results in biochemical studies.

N-Bsmoc-L-asparagine structure

Product Name:N-Bsmoc-L-asparagine

CAS No:197245-31-1

MF:C₁₄H₁₄N₂O₇S

MW:354.335162639618

CID:92299

PubChem ID:7578002

Update Time:2025-10-17

N-Bsmoc-L-asparagine Chemical and Physical Properties

Names and Identifiers

- N-Bsmoc-L-asparagine
- N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-asparagine~N-Bsmoc-Asn-OH
- (2S)-4-amino-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-4-oxobutanoic acid
- N2-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-asparagine
- N-Bsmoc-Asn-OH
- N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-asparagine
- DTXSID60428827
- 197245-31-1
- SCHEMBL21851555
- AKOS024348911
- (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-asparagine
- MDL： MFCD03792471
- Inchi： 1S/C14H14N2O7S/c15-12(17)6-10(13(18)19)16-14(20)23-7-9-5-8-3-1-2-4-11(8)24(9,21)22/h1-5,10H,6-7H2,(H2,15,17)(H,16,20)(H,18,19)/t10-/m0/s1
- InChI Key： SAYGRVJKBKWLHI-JTQLQIEISA-N
- SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CC(N)=O)=O)(=O)=O
- BRN： 8282117

Computed Properties

Exact Mass: 354.05222
Monoisotopic Mass: 354.05217196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 665
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: -0.7
Topological Polar Surface Area: 161Å²

Experimental Properties

Color/Form: White solid
Density: 1.553
Melting Point: 136°C
Boiling Point: 757.7°Cat760mmHg
Flash Point: 412°C
Refractive Index: 1.629
PSA: 152.86
LogP: 2.30450
Solubility: Insoluble in water

N-Bsmoc-L-asparagine Security Information

Safety Instruction： 22-24/25
Safety Term：S22;S24/25

N-Bsmoc-L-asparagine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19736-250mg	N-Bsmoc-L-asparagine, 98%	197245-31-1	98%	250mg	￥211.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19736-1g	N-Bsmoc-L-asparagine, 98%	197245-31-1	98%	1g	￥601.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19736-5g	N-Bsmoc-L-asparagine, 98%	197245-31-1	98%	5g	￥2136.00	2023-03-15